Cas no 3726-08-7 (4-Bromo-3-fluoro-2,6-dimethylpyridine)

• Product Name: 4-Bromo-3-fluoro-2,6-dimethylpyridine
• CAS No: 3726-08-7
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD18261571
• CID: 1095487
• PubChem ID: 73554897
• Update Time: 2025-04-24

4-Bromo-3-fluoro-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2,6-dimethylpyridine
• DB-253123
• EN300-2944571
• E84835
• 3726-08-7
• MFCD18261571

• MDL： MFCD18261571
• Inchi： 1S/C7H7BrFN/c1-4-3-6(8)7(9)5(2)10-4/h3H,1-2H3
• InChI Key： PIKKLHFPOBVBSC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C)C=1F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Bromo-3-fluoro-2,6-dimethylpyridine

4-Bromo-3-fluoro-2,6-dimethylpyridine: A Comprehensive Overview

The compound 4-Bromo-3-fluoro-2,6-dimethylpyridine is a synthetic organic molecule belonging to the family of pyridine derivatives. Pyridines are nitrogen-containing heterocyclic compounds that have found significant applications in pharmaceutical and biotechnological industries due to their versatile chemical properties and ability to serve as scaffolds for drug development.

This specific compound features a bromine atom at position 4, a fluorine atom at position 3, and methyl groups at positions 2 and 6 of the pyridine ring. The presence of halogen atoms (bromine and fluorine) introduces valuable electronic and steric effects, making it an interesting candidate for various chemical reactions and biological applications.

Over the past few years, there has been a growing interest in halogenated aromatic compounds due to their potential in drug discovery. The combination of bromine and fluorine atoms in this molecule creates a unique electronic environment, which can influence its reactivity and selectivity in chemical transformations. Additionally, the methyl groups at positions 2 and 6 add steric bulk, potentially enhancing the molecule's stability and interactions with biological systems.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors, which are critical for treating various diseases such as cancer, inflammatory disorders, and viral infections. The structural features of 4-Bromo-3-fluoro-2,6-dimethylpyridine make it a promising candidate for further exploration in this field.

The synthesis of 4-Bromo-3-fluoro-2,6-dimethylpyridine involves multi-step organic reactions, including halogenation and alkylation processes. The introduction of bromine and fluorine atoms requires careful control over reaction conditions to ensure high purity and yield. The methyl groups are typically introduced via alkylation methods, leveraging the reactivity of pyridine's nitrogen atom.

Biologically, this compound has shown potential as a lead molecule in drug development. Its halogenated aromatic ring system allows for precise targeting of specific enzyme pockets, while its steric properties can modulate binding affinities. Recent research has explored its activity against various pharmacological targets, including protein kinases and G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases.

One of the most exciting developments involving pyridine derivatives is their application in the development of covalent inhibitors. These inhibitors form irreversible bonds with their target enzymes, offering advantages over traditional reversible inhibitors, such as prolonged duration of action and reduced off-target effects. The electronic and steric characteristics of 4-Bromo-3-fluoro-2,6-dimethylpyridine make it a suitable candidate for designing such inhibitors.

Moreover, the methyl groups in this compound can serve as sites for further functionalization. This opens up possibilities for creating diverse derivatives with tailored biological activities. For instance, substituting one or both methyl groups with other functional groups could fine-tune the molecule's pharmacokinetic properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have also enabled researchers to predict the potential interactions of 4-Bromo-3-fluoro-2,6-dimethylpyridine with biological targets using molecular modeling techniques. These simulations provide valuable insights into how the molecule might bind to specific enzymes or receptors, guiding the design of more effective drugs.

In conclusion, 4-Bromo-3-fluoro-2,6-dimethylpyridine represents a significant compound in the field of medicinal chemistry. Its unique combination of halogen and alkyl substituents positions it as a valuable tool for drug discovery, particularly in the development of kinase inhibitors and covalent drugs. As research continues to uncover new applications and mechanisms of action, this molecule is likely to play an increasingly important role in advancing biomedical science.